molecular formula C10H8F2O4 B2865481 3-(Difluoromethyl)-4-methoxycarbonylbenzoic acid CAS No. 2248373-65-9

3-(Difluoromethyl)-4-methoxycarbonylbenzoic acid

Cat. No. B2865481
CAS RN: 2248373-65-9
M. Wt: 230.167
InChI Key: VNTVVBJZKLXUPX-UHFFFAOYSA-N
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Description

“3-(Difluoromethyl)-4-methoxycarbonylbenzoic acid” is a chemical compound that has been found to be more effective than other pesticides because it can inhibit the synthesis of fatty acids, which are necessary for the growth of insect larvae . It is used in the synthesis of fungicidally active succinate dehydrogenase inhibitors .


Synthesis Analysis

The synthesis of this compound involves unique routes that had to be developed due to the special substitution pattern of the five-membered heterocyclic systems . The synthesis of three completely novel difluoromethylated heterocycles was reported, which are 3-(difluoromethyl)-1-methylpyrazoline and 3-(difluoromethyl)-pyrrole with a carboxylic function in position 4 as well as 3-(difluoromethyl)-5-methylthiophene-2 .

Mechanism of Action

This compound is used commercially as an intermediate to seven fungicides which act by inhibition of succinate dehydrogenase (SDHI) . It consists of a pyrazole ring with difluoromethyl, methyl and carboxylic acid groups attached in specific positions .

Safety and Hazards

The safety data sheet for this compound advises to avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition .

properties

IUPAC Name

3-(difluoromethyl)-4-methoxycarbonylbenzoic acid
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InChI

InChI=1S/C10H8F2O4/c1-16-10(15)6-3-2-5(9(13)14)4-7(6)8(11)12/h2-4,8H,1H3,(H,13,14)
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InChI Key

VNTVVBJZKLXUPX-UHFFFAOYSA-N
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Canonical SMILES

COC(=O)C1=C(C=C(C=C1)C(=O)O)C(F)F
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Molecular Formula

C10H8F2O4
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Molecular Weight

230.16 g/mol
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Product Name

3-(Difluoromethyl)-4-methoxycarbonylbenzoic acid

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